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Compound of Interest |

Compound Name: 5-Amino-2-methylphenol
CAS No.: 2835-95-2
Cat. No.: B1213058

Get Quote

As a Senior Application Scientist, it is imperative to move beyond mere procedural compliance
and foster a deep, intuitive understanding of chemical safety. This guide addresses the specific
handling requirements for 5-Amino-2-methylphenol (CAS: 2835-95-2), a compound widely
used in organic synthesis and research.[1] Our focus is not just on what to wear, but why each
piece of personal protective equipment (PPE) is a critical barrier against specific, well-defined
risks. This document provides the essential safety and logistical information required for the
safe handling, storage, and disposal of this chemical, ensuring the well-being of all laboratory
personnel.

Hazard Assessment: The 'Why' Behind the Protocol

Understanding the intrinsic hazards of 5-Amino-2-methylphenol is the foundation of a robust
safety plan. This compound is not benign; it presents multiple risks that dictate our PPE and
handling strategy.[2] Exposure can lead to irritation of the skin, eyes, and mucous membranes.
[3] The primary health effects are clearly defined under the Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals.
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The causality is direct: because the compound can cause significant skin, eye, and respiratory
irritation, and may provoke an allergic skin reaction, our primary goal is to establish a complete
barrier to prevent any direct contact or inhalation.[3][4][5]

Hazard Classification GHS Category Description of Risk
S Causes skin irritation upon
Skin Irritation Category 2 ]
direct contact.[3][6]
May cause an allergic skin
Skin Sensitization Category 1A reaction after repeated
exposure.[3][4]
Serious Eye Damage / Eye Causes serious eye irritation
o Category 2
Irritation upon contact.[3][6]

- . May cause respiratory irritation
Specific Target Organ Toxicity

) Category 3 if inhaled as a dust or aerosol.
(Single Exposure)
[31[6]
Hazardous to the Aquatic ) Toxic to aquatic life with long-
) Chronic Category 2 )
Environment lasting effects.[4]

Core PPE Requirements: A Multi-layered Defense

A multi-layered approach to safety, beginning with engineering controls and supplemented by
appropriate PPE, is essential.

Primary Containment: Engineering Controls

Before any personal equipment is considered, engineering controls must be in place. These
are the first and most effective line of defense.

e Ventilation: Always handle 5-Amino-2-methylphenol in a well-ventilated area.[4][7] For
procedures that may generate dust, such as weighing or transferring the solid, a certified
chemical fume hood is mandatory to control airborne concentrations.[7]

o Safety Stations: Ensure that safety showers and eyewash stations are unobstructed and
located close to the workstation.[2][8]
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Hand and Arm Protection: Preventing Sensitization

Due to its classification as a skin irritant and sensitizer, glove selection is critical.[3]

o Material: Wear chemically impermeable gloves.[4] While specific breakthrough time data is
not always available, nitrile gloves are a common standard for handling powders. Always
check the manufacturer's compatibility data.

e Practice: Wash hands thoroughly after handling, even if gloves are worn. Remove
contaminated clothing immediately and wash it before reuse.[7][9]

Eye and Face Protection: Shielding from Irritation

The risk of serious eye irritation necessitates robust protection.[5]

o Equipment: Wear appropriate protective eyeglasses or chemical safety goggles that conform
to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[2][7]

o Face Shield: When there is a risk of splashing or significant dust generation, a face shield
should be worn in addition to safety goggles.

Body Protection: A Barrier for the Skin

Protective clothing prevents accidental skin contact with the solid powder.
o Lab Coat: A standard, buttoned lab coat is required at a minimum.

» Additional Clothing: For larger quantities or procedures with a higher risk of contamination,
consider impervious or fire-resistant clothing.[4]

Respiratory Protection: Guarding the Airways

Respiratory protection is not required for all handling but is crucial when engineering controls
cannot guarantee exposure is below acceptable limits or when irritation is experienced.[4]

o For Dust: When weighing or handling the neat powder where dust may be generated, a
NIOSH-approved N95 dust mask is a minimum requirement.
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e For Vapors/High Concentrations: If exposure limits are exceeded or in emergency situations,
a NIOSH-approved half-face respirator equipped with an organic vapor/acid gas cartridge
and a dust/mist filter is recommended.[3]

Operational and Disposal Plans

Safe operations extend beyond wearing PPE to include the entire lifecycle of the chemical in
the lab, from preparation to disposal.

PPE Donning and Doffing Protocol

The sequence of putting on and removing PPE is critical to prevent cross-contamination. The
diagram below illustrates the correct workflow, designed to ensure contaminants are not
transferred to the user.

PPE Donning Sequence (Clean Area) PPE Doffing Sequence (Exit Area)

Work
2. Respirator 3. Goggles / _ _Performed_ 2. Goggles / 4. Respirator
1. Lab Coat (if required) H Face Shield 4. Gloves 1. Gloves Face Shield 3. Lab Coat (if required)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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